BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to
Triphenylsilane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triphenyl silane

Cat. No.: B7800720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of triphenylsilane, a versatile organosilicon
compound. It covers its fundamental properties, synthesis, and diverse applications, with a
focus on its relevance in research and drug development.

Core Properties of Triphenylsilane

Triphenylsilane, with the chemical formula (CeHs)3SiH, is an organosilicon compound featuring
a central silicon atom bonded to three phenyl groups and one hydrogen atom. It is also known
by other names such as 1,1',1"-Silylidynetrisbenzene and Triphenylhydrosilane.[1]

Molecular and Physical Properties

A summary of the key quantitative data for triphenylsilane is presented in the table below.
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Property Value Reference
CAS Number 789-25-3 [1]
Molecular Formula CisH16Si [1][2]
Molecular Weight 260.41 g/mol [11[2]
Appearance White to off-white solid/crystal [2][3]
Melting Point 43-45 °C

Boiling Point 152 °C at 2 mmHg

Flash Point 76 °C (closed cup)

Purity (GC) >96.0% to 99.0% [3]

Molecular Structure

The molecular structure of triphenylsilane consists of a tetrahedral silicon atom at the center.
Three of the vertices are occupied by phenyl groups, and the fourth is a hydrogen atom. This
structure is key to its reactivity, particularly the Si-H bond which is central to its utility as a
reducing agent.

// Node colors Si [label="Si", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"]; H
[label="H", fillcolor="#F1F3F4", fontcolor="#202124", pos="0,1.5!"]; C1 [label="C",
fillcolor="#202124", fontcolor="#FFFFFF", pos="-1.3,-0.75!"]; C2 [label="C", fillcolor="#202124",
fontcolor="#FFFFFF", pos="1.3,-0.75!"]; C3 [label="C", fillcolor="#202124",
fontcolor="#FFFFFF", pos="0, -1.5!"]; // This C is hidden behind the phenyl group
representation

// Phenyl group representations P1 [label="Ph", shape=plaintext, fontcolor="#202124", pos="-2,
-1.5!"]; P2 [label="Ph", shape=plaintext, fontcolor="#202124", pos="2, -1.5!"]; P3 [label="Ph",
shape=plaintext, fontcolor="#202124", pos="0, -2.5!"];

// Edges Si -> H [color="#5F6368"]; Si -> C1 [color="#5F6368"]; Si -> C2 [color="#5F6368"]; Si
-> C3 [color="#5F6368"];

/I Invisible edges for layout of Phenyl groups edge [style=invis]; C1 -> P1; C2 -> P2; C3 -> P3;
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} &g Caption: Molecular structure of triphenylsilane.

Synthesis and Reactivity

Triphenylsilane is typically synthesized through the reaction of trichlorosilane with a Grignard
reagent, such as phenylmagnesium bromide. The reactivity of triphenylsilane is dominated by
the Si-H bond, which allows it to act as a mild and selective reducing agent.

General Synthesis Workflow

Starting Materials
(Trichlorosilane, Phenylmagnesium Bromide)

Aqueous Work-up
(e.g., with NH4Cl solution)

Click to download full resolution via product page

Applications in Research and Drug Development
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Triphenylsilane's utility as a reducing agent is a cornerstone of its application in organic
synthesis. It is particularly effective for the reduction of organic halides and compares favorably
with other reducing agents like tri-n-butyltin hydride in the reduction of enones to ketones.[2] Its
selectivity is also demonstrated in the reduction of cyclic hemiacetals and the conversion of O-
acetyl furanoses and pyranoses to deoxy sugars.[2]

Furthermore, triphenylsilane serves as a reactant or reagent in several catalytic reactions.
These include:

Catalytic hydrogen-deuterium exchange reactions of silanes.[2]

e Oxidation by carbon nanotube-gold nanohybrids.[2]

o Hydrolysis by ruthenium complexes.[2]

e Hydrosilylation to produce enolsilanes.[2]

e Synthesis of bromosilanes.[2]

o Ozone oxidation of silyl-alkenes for the synthesis of a-O-silylated acyloin derivatives.[2]

It is also employed in the synthesis of hydrido silyl and bis(silyl) bis(imidazolinylidene) nickel
complexes.[2]

Experimental Protocols
Example Protocol: Reduction of an Aldehyde to an Alcohol

This protocol provides a general methodology for the reduction of an aldehyde to its
corresponding primary alcohol using triphenylsilane, often in the presence of a catalyst.

Materials:
o Aldehyde substrate
e Triphenylsilane

o Catalyst (e.g., a Lewis acid or a transition metal complex)
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e Anhydrous solvent (e.g., toluene, THF)
 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

 In a flame-dried flask under an inert atmosphere, dissolve the aldehyde substrate and the
catalyst in the anhydrous solvent.

o Add triphenylsilane to the solution (typically 1.1 to 1.5 equivalents).

 Stir the reaction mixture at the appropriate temperature (ranging from room temperature to
reflux, depending on the substrate and catalyst) and monitor the reaction progress by a
suitable analytical technique (e.g., TLC, GC-MS).

» Upon completion, quench the reaction by the addition of a protic solvent (e.g., methanol).
e Remove the solvent under reduced pressure.
 Purify the resulting alcohol by column chromatography on silica gel.

Logical Flow of the Experimental Protocol
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Reaction Setup
(Inert atmosphere, anhydrous solvent)

Addition of Reagents
(Aldehyde, Catalyst, Triphenylsilane)

'

Reaction
(Stirring at appropriate temperature)

Monitoring
(TLC, GC-MS)

Quenching
(Addition of protic solvent)
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Safety and Handling

Triphenylsilane is an off-white solid that is soluble in most organic solvents.[2] It is classified as
a skin and eye irritant. Appropriate personal protective equipment (PPE), including gloves, eye
protection, and a dust mask, should be worn when handling this compound. It is also moisture-
sensitive and should be stored under an inert gas in a cool, dark place.[3] The compound is a
combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4691556.htm
https://www.tcichemicals.com/DE/en/p/T0661
https://www.benchchem.com/product/b7800720?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/triphenylsilane-789-25-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4691556.htm
https://www.tcichemicals.com/DE/en/p/T0661
https://www.benchchem.com/product/b7800720#triphenylsilane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b7800720#triphenylsilane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b7800720#triphenylsilane-cas-number-and-molecular-structure
https://www.benchchem.com/product/b7800720#triphenylsilane-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7800720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

